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Compound of Interest

Compound Name: 1-Pentadecanol

Cat. No.: B7801535

The proper disposal of 1-Pentadecanol, a long-chain fatty alcohol, is a critical component of
laboratory safety and environmental responsibility. While some safety data sheets (SDS)
classify it as a non-hazardous substance, others indicate it may be harmful to aquatic life with
long-lasting effects.[1][2][3] This discrepancy necessitates a cautious approach, treating the
compound as a chemical waste to be managed through institutional environmental health and
safety (EH&S) protocols. Adherence to these procedures ensures compliance with local and
national regulations and minimizes environmental impact.

Key Data for 1-Pentadecanol

For quick reference, the following table summarizes the essential identification and hazard
information for 1-Pentadecanol.
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Property Data

Chemical Name 1-Pentadecanol

CAS Number 629-76-5

Physical State Solid (White to Off-White)[3][4]

Varies by source: - MilliporeSigma: Not a
hazardous substance or mixture. - Chem
Service: Not classified as hazardous.[2] - DC
Hazard Classification Chemicals: Harmful if swallowed; Very toxic to
aquatic life with long-lasting effects.[1] - TCI
America: May cause long-lasting harmful effects

to aquatic life.[3]

Collection for disposal by a licensed chemical
Primary Disposal Route waste management facility.[1][4] Prohibited from

drain or trash disposal.[5][6]

Step-by-Step Disposal Protocol for 1-Pentadecanol

This protocol provides a standardized procedure for the safe handling and disposal of 1-
Pentadecanol waste in a laboratory setting. The guiding principle is to prevent its release into
the environment by avoiding drain or solid waste disposal.

Step 1: Waste Identification and Segregation

« ldentify: Clearly identify the waste as "1-Pentadecanol.”

e Segregate: Do not mix 1-Pentadecanol waste with other waste streams, especially
incompatible materials like strong oxidizing agents.[7][8] Keep it in its original container
whenever possible.

Step 2: Container Selection and Labeling

» Select Container: Use a chemically compatible, non-reactive container with a secure, tightly
closing lid. Plastic is often preferred for chemical waste storage.[5][7]
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» Label Correctly: Affix a hazardous waste tag to the container as soon as waste is first added.
The label must include:

[e]

The full chemical name: "1-Pentadecanol"

The words "Hazardous Waste"

o

[¢]

An accurate indication of the hazards (e.g., "Potential Ecotoxicity")

The date accumulation started.

o

Step 3: Accumulation and Storage

o Designated Area: Store the waste container in a designated Satellite Accumulation Area
(SAA).[5][7] This area must be at or near the point of generation.

o Keep Container Closed: The waste container must remain closed at all times, except when
adding waste.[5][9] This prevents spills and the release of any potential vapors.

» Storage Conditions: Keep the container in a cool, dry, and well-ventilated location, away from
heat sources.[1][4]

Step 4: Arranging for Disposal

o Consult Institutional Policy: Familiarize yourself with your institution's specific chemical waste
management guidelines.[5][10]

o Request Pickup: Once the container is full or you no longer intend to add to it, submit a
chemical waste collection request to your institution's EH&S department.[5][9]

e Do Not Dispose Improperly: Never dispose of 1-Pentadecanol by pouring it down the drain
or placing it in the regular trash.[5] The potential for aquatic toxicity makes drain disposal
particularly risky.[1][3]

Step 5: Empty Container Management

o Decontaminate: If the original container is to be disposed of as regular trash, it must be
completely empty, with as little residue as possible.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b7801535?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://dcchemicals.com/msds/MSDS_DC45125.html
https://www.chemicalbook.com/msds/1-pentadecanol.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b7801535?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://dcchemicals.com/msds/MSDS_DC45125.html
https://www.tcichemicals.com/US/en/p/P0036
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Deface Labels: All chemical and hazard labels on the empty container must be thoroughly
defaced or removed before it is discarded.[9]

 Remove Cap: The cap should be removed from the empty, defaced container before placing
it in the appropriate recycling or trash receptacle, as per institutional guidelines.[9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-
Pentadecanol waste in a laboratory environment.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b7801535?utm_src=pdf-body
https://www.benchchem.com/product/b7801535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: 1-Pentadecanol Waste Ge@

Consult SDS and
Institutional EH&S Policy

Treat as Chemical Waste due to

Potential Aquatic Toxicity?

Yes (Recommended)\No (Not Recommended)
Collect in a Labeled, Improper Disposal:

Compatible Container Drain or Trash

Store in Designated
Satellite Accumulation Area

Request Pickup from
EH&S for Proper Disposal

End: Waste Disposed by
Licensed Facility

Click to download full resolution via product page

Caption: Decision workflow for 1-Pentadecanol disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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